Cas no 2171155-90-9 ((3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: (3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2171155-90-9
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6484907
• PubChem ID: 165737118
• Update Time: 2025-10-30

(3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 2171155-90-9
• (3S)-3-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• EN300-1581524

• Inchi： 1S/C26H33N3O5/c1-4-9-17(14-24(30)31)27-25(32)23(15-29(2)3)28-26(33)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,4,9,14-16H2,1-3H3,(H,27,32)(H,28,33)(H,30,31)/t17-,23-/m0/s1
• InChI Key： PKTSVVBSEMKSIT-SBUREZEXSA-N
• SMILES： O(C(N[C@H](C(N[C@H](CC(=O)O)CCC)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on (3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Comprehensive Analysis of (3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171155-90-9)

The compound (3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171155-90-9) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethylamino functional moiety, makes it a valuable intermediate in the synthesis of bioactive peptides and drug delivery systems. Researchers are increasingly focusing on this compound due to its potential in targeted therapy and precision medicine, aligning with current trends in personalized healthcare.

One of the most searched topics in peptide chemistry revolves around the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The (3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid exemplifies this trend, as its Fmoc group ensures efficient deprotection during synthesis while maintaining high yield and purity. This aligns with the growing demand for green chemistry and sustainable synthesis methods, which minimize waste and improve efficiency. Additionally, its dimethylamino moiety enhances solubility, addressing common challenges in peptide formulation.

In the context of AI-driven drug discovery, compounds like CAS No. 2171155-90-9 are gaining attention for their potential in machine learning-assisted molecular design. Researchers are leveraging computational models to predict the binding affinity and pharmacokinetic properties of such derivatives, accelerating the development of novel therapeutics. This synergy between wet-lab synthesis and in silico analysis is a hot topic in biotechnology forums and scientific publications.

The hexanoic acid backbone of this compound further expands its utility in linker chemistry, particularly in antibody-drug conjugates (ADCs). As the ADC market grows, driven by advancements in cancer immunotherapy, the demand for customized linker molecules like (3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is expected to rise. Its modular design allows for precise control over drug release kinetics, a critical factor in oncology research.

From a regulatory perspective, this compound is classified as a non-hazardous research chemical, making it accessible for academic and industrial labs. However, users frequently search for handling guidelines and storage conditions to ensure stability. Proper lyophilization and cold-chain management are recommended to preserve its structural integrity, as highlighted in recent peer-reviewed studies.

In summary, (3S)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171155-90-9) represents a cutting-edge tool in modern drug development. Its multifaceted applications—from SPPS to ADCs—coupled with its compatibility with AI-driven methodologies, position it as a compound of high interest in both scientific and industrial communities. Future research may explore its potential in neurological disorders and infectious disease therapeutics, further expanding its impact.